molecular formula C10H8BrN3 B8574761 Pyrimidine, 2-(6-bromo-2-pyridinyl)-4-methyl- CAS No. 122918-19-8

Pyrimidine, 2-(6-bromo-2-pyridinyl)-4-methyl-

Cat. No.: B8574761
CAS No.: 122918-19-8
M. Wt: 250.09 g/mol
InChI Key: ZZPCTHHNALUHPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyrimidine, 2-(6-bromo-2-pyridinyl)-4-methyl- is a useful research compound. Its molecular formula is C10H8BrN3 and its molecular weight is 250.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrimidine, 2-(6-bromo-2-pyridinyl)-4-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrimidine, 2-(6-bromo-2-pyridinyl)-4-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

122918-19-8

Molecular Formula

C10H8BrN3

Molecular Weight

250.09 g/mol

IUPAC Name

2-(6-bromopyridin-2-yl)-4-methylpyrimidine

InChI

InChI=1S/C10H8BrN3/c1-7-5-6-12-10(13-7)8-3-2-4-9(11)14-8/h2-6H,1H3

InChI Key

ZZPCTHHNALUHPZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=NC=C1)C2=NC(=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 6-bromo-2-picoline amidine hydrochloride (10 g) and methanol (200 ml) were added 28% sodium methoxide solution in methanol (10.6 g) and 1,1-dimethoxy-3-butanone (6.1 g). The mixture was heated under refluxing for an hour, and then concentrated under reduced pressure. Water (100 ml) and ethylacetate (200 ml) were added thereto, and then extracted. After the extract was dried over anhydrous magnesium sulfate, it was concentrated under reduced pressure. The residue was washed with n-hexane to obtain 2-(6-bromo-2-pyridinyl)-4-methylpyrimidine (8.9 g, yield 84%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10.6 g
Type
solvent
Reaction Step Two
Quantity
6.1 g
Type
solvent
Reaction Step Two

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